Cas no 71056-57-0 (ETHYL 1-METHYL-5-NITROINDOLE-2-CARBOXYLATE)

• Product Name: ETHYL 1-METHYL-5-NITROINDOLE-2-CARBOXYLATE
• CAS No: 71056-57-0
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 976036
• PubChem ID: 10538482
• Update Time: 2025-04-19

ETHYL 1-METHYL-5-NITROINDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-METHYL-5-NITROINDOLE-2-CARBOXYLATE
• ethyl 1-methyl-5-nitro-1H-indole-2-carboxylate
• FT-0707978
• SCHEMBL4203356
• 71056-57-0
• DTXSID90441483
• ethyl 1-methyl-5-nitro-1H-indole 2-carboxylate
• DTGUXIWYZIAUIT-UHFFFAOYSA-N
• DA-34649

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)11-7-8-6-9(14(16)17)4-5-10(8)13(11)2/h4-7H,3H2,1-2H3
• InChI Key： DTGUXIWYZIAUIT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C=CC=2N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77Ų